3-(1-(2-Cyclopropylacetyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(2-cyclopropylacetyl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C11H15N3O3/c15-9(3-7-1-2-7)13-5-8(6-13)14-10(16)4-12-11(14)17/h7-8H,1-6H2,(H,12,17)
• InChI Key: RJOZYJPNWRMPFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)N2CC(C2)N3C(=O)CNC3=O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The specific chemical reactions involving “3-(1-(2-Cyclopropylacetyl)azetidin-3-yl)imidazolidine-2,4-dione” are not available in the search results.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “3-(1-(2-Cyclopropylacetyl)azetidin-3-yl)imidazolidine-2,4-dione” are not available in the search results.

Scientific Research Applications

Potential for Bioorthogonal Chemistry

Due to its strong fluorescence and enhanced water solubility, CAZID has potential applications in bioorthogonal chemistry. Researchers have explored its use as a probe in bioimaging studies. .